[(E)-3-Bromoprop-1-enyl]-pentafluoro-lambda6-sulfane

• IUPAC Name: [(E)-3-bromoprop-1-enyl]-pentafluoro-λ6-sulfane
• InChI: InChI=1S/C3H4BrF5S/c4-2-1-3-10(5,6,7,8)9/h1,3H,2H2/b3-1+
• InChI Key: FTPHEUDSOJLBOZ-HNQUOIGGSA-N
• Canonical SMILES: C(C=CS(F)(F)(F)(F)F)Br
• Isomeric SMILES: C(/C=C/S(F)(F)(F)(F)F)Br
• Molecular Formula: C3H4BrF5S
• Molecular Weight: 247.03 g/mol
• CAS No.: 2149605-97-8

Description

[(E)-3-Bromoprop-1-enyl]-pentafluoro-lambda6-sulfane is a useful research compound. Its molecular formula is C3H4BrF5S and its molecular weight is 247.02. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Epoxidation of Alkadienes : [(E)-3-Bromoprop-1-enyl]-pentafluoro-lambda6-sulfane-related compounds, specifically pentafluoro-λ6-sulfanyl-containing alkadienes, have been synthesized and utilized in epoxidation reactions. These compounds serve as useful monomers or intermediates in the creation of polymers, polymer surface coatings, and SF5-containing heterocyclic compounds (Brel, 2005).

• Synthesis of Heterocyclic Compounds : Pentafluoro-λ6-sulfanyl-containing 4,5-dihydroisoxazoles, which are structurally related to this compound, have been synthesized efficiently. These compounds are significant as intermediates in the preparation of pentafluorosulfanyl-containing heterocyclic and polyfunctional compounds (Brel, 2006).

• Preparation of Alkenyl Aryl Tetrafluoro-λ6-sulfanes : Research into substituted alkenyl aryl tetrafluoro-λ6-sulfanes, which are related to pentafluoro-λ6-sulfanyl groups, involves the direct addition of chlorotetrafluorosulfanyl arenes to primary alkynes. This research aids in understanding the modulation of reactivity and the effects of aryl substituents on these compounds (Zhong et al., 2014).

• Diels-Alder Reactions with Pentafluoro-λ6-sulfanyl Moiety : Pentafluoro-λ6-sulfanyl compounds, closely related to this compound, have been synthesized as dienophiles. These compounds readily react with cyclic and aliphatic electron-releasing dienes to form Diels-Alder cycloadducts (Brel, 2006).

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

The safety and hazards associated with the compound are studied. This includes understanding its toxicity, flammability, environmental impact, and precautions to be taken while handling it.

Future Directions

This involves predicting or proposing future studies or applications based on the known properties and behavior of the compound.